6-Amino-2-benzyl-8-(2,4-difluorophenyl)-2,3,8,8a-tetrahydroisoquinoline-5,7,7(1H)-tricarbonitrile
6-Amino-2-benzyl-8-(2,4-difluorophenyl)-2,3,8,8a-tetrahydroisoquinoline-5,7,7(1H)-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
302925-29-7
VCID:
VC0387994
InChI:
InChI=1S/C25H19F2N5/c26-17-6-7-19(22(27)10-17)23-21-13-32(12-16-4-2-1-3-5-16)9-8-18(21)20(11-28)24(31)25(23,14-29)15-30/h1-8,10,21,23H,9,12-13,31H2
SMILES:
C1C=C2C(CN1CC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=C(C=C(C=C4)F)F
Molecular Formula:
C25H19F2N5
Molecular Weight:
427.4g/mol
6-Amino-2-benzyl-8-(2,4-difluorophenyl)-2,3,8,8a-tetrahydroisoquinoline-5,7,7(1H)-tricarbonitrile
CAS No.: 302925-29-7
Main Products
VCID: VC0387994
Molecular Formula: C25H19F2N5
Molecular Weight: 427.4g/mol
| CAS No. | 302925-29-7 |
|---|---|
| Product Name | 6-Amino-2-benzyl-8-(2,4-difluorophenyl)-2,3,8,8a-tetrahydroisoquinoline-5,7,7(1H)-tricarbonitrile |
| Molecular Formula | C25H19F2N5 |
| Molecular Weight | 427.4g/mol |
| IUPAC Name | 6-amino-2-benzyl-8-(2,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C25H19F2N5/c26-17-6-7-19(22(27)10-17)23-21-13-32(12-16-4-2-1-3-5-16)9-8-18(21)20(11-28)24(31)25(23,14-29)15-30/h1-8,10,21,23H,9,12-13,31H2 |
| Standard InChIKey | DBMWCXFMDACMRF-UHFFFAOYSA-N |
| SMILES | C1C=C2C(CN1CC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=C(C=C(C=C4)F)F |
| Canonical SMILES | C1C=C2C(CN1CC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=C(C=C(C=C4)F)F |
| PubChem Compound | 3774423 |
| Last Modified | Nov 11 2021 |
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